Cas no 46360-77-4 (Bis(acetonitrile)(1,5-cyclooctadiene)iridium(I) tetrafluoroborate)

• Product Name: Bis(acetonitrile)(1,5-cyclooctadiene)iridium(I) tetrafluoroborate
• CAS No: 46360-77-4
• MF: C₁₂H₁₈BF₄IrN₂
• MW: 469.306332111359
• CID: 5019571
• Update Time: 2023-08-25

Bis(acetonitrile)(1,5-cyclooctadiene)iridium(I) tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Bis(acetonitrile)(1,5-cyclooctadiene)iridium(I) tetrafluoroborate

• Inchi： 1S/C8H12.2C2H3N.BF4.Ir/c1-2-4-6-8-7-5-3-1;2*1-2-3;2-1(3,4)5;/h1-2,7-8H,3-6H2;2*1H3;;/q;;;-1;/b2-1-,8-7-;;;;
• InChI Key： MPKOISRNESCABF-SUESZSCISA-N
• SMILES： [Ir].F[B-](F)(F)F.N#CC.N#CC.C1C=CCCC=CC1 |c:9,13|

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 121
• Topological Polar Surface Area: 47.6